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Compound of Interest

Compound Name: Octyltin trichloride

Cat. No.: B049613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core safety, handling, and

toxicological information for Octyltin Trichloride (CAS No: 3091-25-6), synthesized from

publicly available Safety Data Sheets (SDS) and toxicological databases. The information is

presented to meet the needs of professionals in research and development who handle this

compound.

Chemical Identification and Physical Properties
Octyltin trichloride is an organotin compound characterized by an eight-carbon alkyl chain

attached to a tin atom bonded to three chlorine atoms. It is primarily used as a precursor and

catalyst in chemical synthesis. Under standard conditions, it is a colorless to pale yellow liquid

or oil, and it is sensitive to moisture.

Table 1: Physical and Chemical Properties of Octyltin Trichloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b049613?utm_src=pdf-interest
https://www.benchchem.com/product/b049613?utm_src=pdf-body
https://www.benchchem.com/product/b049613?utm_src=pdf-body
https://www.benchchem.com/product/b049613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 3091-25-6 Multiple Sources

Molecular Formula C₈H₁₇Cl₃Sn Multiple Sources

Molecular Weight 338.29 g/mol Multiple Sources

Appearance
Colorless to pale yellow

liquid/oil
[1][2]

Density 1.35 g/cm³ [2]

Melting Point
Not reported; liquid at standard

conditions
N/A

Boiling Point 150-159 °C at 10 mmHg [2]

Flash Point >121 °C [2]

Water Solubility
330 µg/L at 20 °C (low

solubility)

Vapor Pressure 2.67 hPa at 100 °C [2]

Hazard Identification and GHS Classification
Octyltin trichloride is classified as a hazardous substance under the Globally Harmonized

System (GHS). Its primary hazards are related to specific target organ toxicity following

repeated exposure and severe damage to the eyes. It is also recognized as being very toxic to

aquatic life with long-lasting effects.

Table 2: GHS Hazard Classification for Octyltin Trichloride
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Hazard Class Category Hazard Statement Pictogram

Specific Target Organ

Toxicity, Repeated

Exposure (STOT RE)

1

H372: Causes

damage to organs

through prolonged or

repeated exposure.

Health Hazard

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage.
Corrosion

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation.
Exclamation Mark

Hazardous to the

Aquatic Environment,

Acute Hazard

1
H400: Very toxic to

aquatic life.
Environment

Hazardous to the

Aquatic Environment,

Chronic Hazard

1

H410: Very toxic to

aquatic life with long

lasting effects.

Environment

Reproductive Toxicity 2

H361: Suspected of

damaging fertility or

the unborn child.

Health Hazard

Source: Aggregated from multiple SDS sources.

Signal Word:Danger

Key Hazard Statements:

H372: Causes damage to organs through prolonged or repeated exposure.

H318: Causes serious eye damage.

H410: Very toxic to aquatic life with long lasting effects.

Key Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapours/spray.
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P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER/doctor.

Toxicological Profile
The toxicity of octyltin trichloride is consistent with other organotin compounds, which are

known to be neurotoxic and immunotoxic. The primary route of concern for systemic effects is

repeated exposure.

Table 3: Mammalian Toxicity Data

Test Route Species Value

LD₅₀ (Lethal Dose,

50%)
Oral Rat 4600 mg/kg

Source:[2][3]

While the acute oral toxicity is relatively low, the main toxicological concern is the cumulative

damage to organs from repeated exposure, as highlighted by its STOT RE Category 1

classification.

Table 4: Occupational Exposure Limits (as Sn)
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Limit Agency Value

PEL (Permissible Exposure

Limit)
OSHA 0.1 mg/m³

TLV (Threshold Limit Value) ACGIH 0.1 mg/m³

TLV-STEL (Short-Term

Exposure Limit)
ACGIH 0.2 mg/m³

IDLH (Immediately Dangerous

to Life or Health)
NIOSH 25 mg/m³

Source:[4]

Ecotoxicological Profile
Octyltin trichloride is classified as very toxic to aquatic life, with long-lasting effects (H410).

While specific LC₅₀/EC₅₀ values for this exact compound are not readily available in public

databases, this classification is based on the known environmental hazards of organotin

compounds as a class. They are persistent in the environment and can bioaccumulate.

Extreme caution must be taken to prevent its release into waterways.

Molecular Mechanism of Toxicity: A Signaling
Pathway
Organotin compounds, including octyltin trichloride, are known endocrine disruptors. A key

mechanism of their toxicity involves the inappropriate activation of nuclear receptor signaling

pathways. Specifically, organotins can bind to and activate the Retinoid X Receptor (RXR),

which forms a heterodimer with the Peroxisome Proliferator-Activated Receptor-gamma

(PPARγ). This activation can lead to downstream gene expression that promotes adverse

effects such as adipocyte differentiation.

Simplified Organotin Toxicity Pathway via RXR-PPARγ

Cell Interior

Octyltin
Trichloride RXR

Binds &
Activates

RXR-PPARγ
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PPAR Response
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on DNA

Binds to Gene
Transcription

Initiates Adverse Cellular Effects
(e.g., Adipogenesis)
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Click to download full resolution via product page

Caption: Organotin compounds activate the RXR-PPARγ pathway, leading to gene transcription

and adverse effects.

Experimental Protocols: Acute Oral Toxicity
Assessment
The acute oral toxicity (LD₅₀) value cited in the SDS is typically determined using standardized

methodologies, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD). The relevant guidelines are OECD 420, 423, and 425.

General Workflow for Acute Oral Toxicity Study (OECD Guidelines)
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Caption: General workflow for an acute oral toxicity test according to OECD guidelines.

Methodology Summary:

Test Animals: Healthy, young adult rodents (most commonly female rats) are used. They are

acclimatized to laboratory conditions before the study.
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Housing and Feeding: Animals are housed in standard conditions. Food is withheld for a set

period before dosing but not water.

Dose Administration: The test substance is administered in a single dose by oral gavage.

The volume administered is based on the animal's body weight.

Procedure Types:

Fixed Dose Procedure (OECD 420): A stepwise procedure where animals are dosed at

one of four fixed levels (5, 50, 300, 2000 mg/kg). The goal is to identify a dose causing

evident toxicity but not mortality, to classify the substance.

Acute Toxic Class Method (OECD 423): A stepwise procedure using 3 animals per step.

The presence or absence of mortality at a given dose determines the next step (testing at

a higher or lower dose) to determine the GHS classification.

Up-and-Down Procedure (OECD 425): Animals are dosed one at a time. If an animal

survives, the next animal receives a higher dose; if it dies, the next receives a lower dose.

This method allows for the calculation of a point estimate of the LD₅₀.

Observation Period: Animals are observed for a total of 14 days for signs of toxicity and

mortality. Body weight is recorded weekly.

Endpoint: The primary endpoint is mortality, which is used to determine the LD₅₀ value or the

acute toxic class of the substance. A gross necropsy of all animals is performed at the end of

the study.

This guide is intended for informational purposes for trained professionals. Always refer to the

most current and complete Safety Data Sheet provided by the supplier before handling octyltin
trichloride and ensure all appropriate personal protective equipment is used and engineering

controls are in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b049613?utm_src=pdf-body
https://www.benchchem.com/product/b049613?utm_src=pdf-body
https://www.benchchem.com/product/b049613?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. cymitquimica.com [cymitquimica.com]

2. OCTYLTRICHLOROTIN | 3091-25-6 [chemicalbook.com]

3. cpachem.com [cpachem.com]

4. Octyltin trichloride | C8H17Cl3Sn | CID 76538 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Octyltin Trichloride: A Technical Safety and Toxicological
Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049613#octyltin-trichloride-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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